Cas no 593237-09-3 (1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI))

• Product name: 1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI)
• CAS No: 593237-09-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1017497
• PubChem ID: 1534364

1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI)
• 7-Ethyl-1-isopropyl-1H-indole-3-carbaldehyde
• 1H-INDOLE-3-CARBOXALDEHYDE, 7-ETHYL-1-(1-METHYLETHYL)-
• 593237-09-3
• DTXSID601216652
• 7-ethyl-1-(propan-2-yl)-1H-indole-3-carbaldehyde
• DB-322974
• AKOS000291045
• 7-Ethyl-1-(1-methylethyl)-1H-indole-3-carboxaldehyde

• Inchi： InChI=1S/C14H17NO/c1-4-11-6-5-7-13-12(9-16)8-15(10(2)3)14(11)13/h5-10H,4H2,1-3H3
• InChI Key： UNGFASRCPWKJRQ-UHFFFAOYSA-N
• SMILES： CCC1=C2C(=CC=C1)C(=CN2C(C)C)C=O

Computed Properties

• Exact Mass: 215.131
• Monoisotopic Mass: 215.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 3